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Compound of Interest

Compound Name: Methyl 2-amino-4-bromobenzoate

Cat. No.: B148704 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring laboratory safety and environmental protection.

Methyl 2-amino-4-bromobenzoate, a compound frequently used in organic synthesis,

requires careful management at the end of its lifecycle. This guide provides essential

information and procedural steps for its safe disposal.

Immediate Safety and Hazard Information
Methyl 2-amino-4-bromobenzoate is classified as toxic if swallowed.[1][2] It is crucial to

prevent this substance from entering drains, waterways, or the soil.[1][3] In the event of a spill,

the material should be contained, vacuumed, swept up, or absorbed with an inert material and

placed into a suitable, labeled container for disposal.[1][4]

Disposal Protocol and Regulatory Compliance
The primary directive for the disposal of Methyl 2-amino-4-bromobenzoate is to treat it as

hazardous waste.[1] The specific procedures are governed by a hierarchy of regulations.

Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste according to guidelines such as the US EPA's 40 CFR 261.3.[1] It is

mandatory to consult and adhere to all federal, state, and local hazardous waste regulations to

ensure complete and accurate classification and disposal.[1] The contents and container must

be disposed of at an approved waste disposal plant.[1][3]
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Parameter Guideline Regulatory Framework

Waste Classification
Must be evaluated as

potentially hazardous waste.

US EPA 40 CFR 261.3, State,

and Local Regulations

Disposal Method
Dispose of at an approved

waste disposal plant.

Federal, State, and Local

Regulations

Container Disposal
Do not reuse containers.

Dispose of as unused product.

Federal, State, and Local

Regulations

Environmental Release
Do not allow product to enter

drains, waterways, or soil.

Clean Water Act, Local

Ordinances

Experimental Workflow for Disposal
The following diagram outlines the decision-making process and necessary steps for the

proper disposal of Methyl 2-amino-4-bromobenzoate.
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Workflow for Proper Disposal of Methyl 2-amino-4-bromobenzoate

Initial Assessment

Regulatory & Procedural Steps

Final Disposition

Unused or Waste
Methyl 2-amino-4-bromobenzoate

Consult Safety Data Sheet (SDS)
- Acute Toxicity (Oral, Cat. 3)

- Environmental Hazards

Classify as Hazardous Waste
(per 40 CFR 261.3 & local regulations)

Hazard Identified

Package in a suitable,
closed, and labeled container

Store locked up in a designated
hazardous waste accumulation area

For Spills:
- Contain spill

- Absorb with inert material
- Place in disposal container

Arrange for pickup by an
approved waste disposal contractor

Complete all required
waste manifests and documentation

Final Disposal at an
approved treatment and disposal facility

Click to download full resolution via product page

Caption: Disposal decision workflow for Methyl 2-amino-4-bromobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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